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An In-depth Technical Guide to the Hazards and Safety Precautions for 1,2-
Bis(dichlorophosphino)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information on the hazards and essential safety

precautions for handling 1,2-Bis(dichlorophosphino)benzene (CAS RN: 82495-67-8).

Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the

integrity of research.

Hazard Identification and Classification
1,2-Bis(dichlorophosphino)benzene is a corrosive and reactive organophosphorus

compound that presents significant health and safety risks. It is classified as a substance that

causes severe skin burns and eye damage.[1][2][3] The material is also sensitive to air and

moisture and is characterized by a strong, unpleasant stench.[1][4]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2][3]

Precautionary Statements: A comprehensive list of precautionary statements includes

recommendations for prevention, response, storage, and disposal.[2][3] Key preventative
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measures include wearing appropriate personal protective equipment and ensuring adequate

ventilation.[4][5]

Physical and Chemical Properties
A summary of the known physical and chemical properties of 1,2-
Bis(dichlorophosphino)benzene is provided in the table below.

Property Value Reference

Molecular Formula C6H4Cl4P2 [3][4]

Molar Mass 279.86 g/mol [3][4]

Appearance Colorless liquid or semi-solid [3][4]

Boiling Point 97-99 °C at 0.001 Torr [3][4]

Density 1.5451 g/cm³ at 25 °C [4]

Flash Point >110 °C [4]

Odor Stench [1][4]

Stability

Stable under recommended

storage conditions, but

sensitive to air and moisture.

[1][4]

Toxicological Information
While specific quantitative toxicological data such as LD50 or LC50 values are not readily

available, the primary toxicological concern is its corrosive nature.[4] Direct contact can cause

severe chemical burns to the skin and eyes.[1][2] Inhalation of vapors or mists may cause

respiratory irritation.[6] No components of this product at levels greater than or equal to 0.1%

are identified as probable, possible, or confirmed human carcinogens by IARC.[4]

Fire and Explosion Hazards
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1,2-Bis(dichlorophosphino)benzene is a combustible liquid.[6] In the event of a fire,

hazardous decomposition products can be released, including:

Carbon oxides (CO, CO2)[4][5]

Oxides of phosphorus[4][5]

Hydrogen chloride gas[4][5]

Suitable Extinguishing Media:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1][4]

Firefighting Procedures:

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[1][4][5]

Experimental Protocol for Safe Handling
5.1. Engineering Controls:

All work with 1,2-Bis(dichlorophosphino)benzene must be conducted in a well-ventilated

chemical fume hood.[5]

A safety shower and eyewash station must be readily accessible.[7]

5.2. Personal Protective Equipment (PPE):

Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch)

are mandatory.[4]

Skin Protection: A complete suit protecting against chemicals is required.[4] Gloves should

be selected based on their resistance to this specific chemical and breakthrough time.

Respiratory Protection: If the risk assessment indicates a need for respiratory protection, a

full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridges should be used.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1587436?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/sial/240664
https://www.chemicalbook.com/msds/1-2-bis-dichlorophosphino-benzene.htm
https://www.fishersci.com/store/msds?partNumber=AC321470050&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-2-bis-dichlorophosphino-benzene.htm
https://www.fishersci.com/store/msds?partNumber=AC321470050&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-2-bis-dichlorophosphino-benzene.htm
https://www.fishersci.com/store/msds?partNumber=AC321470050&countryCode=US&language=en
https://www.chemsrc.com/en/cas/82495-67-8_224750.html
https://www.chemicalbook.com/msds/1-2-bis-dichlorophosphino-benzene.htm
https://www.chemsrc.com/en/cas/82495-67-8_224750.html
https://www.chemicalbook.com/msds/1-2-bis-dichlorophosphino-benzene.htm
https://www.fishersci.com/store/msds?partNumber=AC321470050&countryCode=US&language=en
https://www.benchchem.com/product/b1587436?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC321470050&countryCode=US&language=en
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=B3372&langSelector=en&selectedCountry=KR
https://www.chemicalbook.com/msds/1-2-bis-dichlorophosphino-benzene.htm
https://www.chemicalbook.com/msds/1-2-bis-dichlorophosphino-benzene.htm
https://www.chemicalbook.com/msds/1-2-bis-dichlorophosphino-benzene.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5.3. Handling Procedures:

Handle and store under an inert gas such as argon or nitrogen.[1][4]

Avoid inhalation of vapor or mist.[1][4]

Avoid contact with skin, eyes, and clothing.[7]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[1][4]

Wash hands thoroughly after handling.[7]

5.4. Storage Requirements:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep containers tightly closed.[1][4]

The substance is air and moisture sensitive.[1][4]

First Aid Measures
Immediate medical attention is required in all cases of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician

immediately.[1][4]

Skin Contact

Immediately take off all contaminated clothing

and shoes. Wash off with soap and plenty of

water. Consult a physician immediately.[1][4]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, also under the eyelids. Immediately

consult a physician.[1][4][5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician

immediately.[1][4]

Spill and Waste Disposal
7.1. Spill Response:

Evacuate personnel to a safe area.[1][4]

Ensure adequate ventilation.[1][4]

Wear appropriate personal protective equipment.[1][4]

Soak up the spill with an inert absorbent material and dispose of it as hazardous waste.[4]

Do not let the product enter drains.[1][4]

7.2. Waste Disposal:

Dispose of unused product and contaminated materials as hazardous waste through a

licensed disposal company.[1]

Risk Assessment and Control Workflow
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The following diagram illustrates a logical workflow for risk assessment and control when

working with 1,2-Bis(dichlorophosphino)benzene.

Risk Assessment

Control Measures

Review and Refine

Identify Hazards
(Corrosive, Air/Moisture Sensitive, Stench)

Evaluate Exposure Potential
(Inhalation, Dermal, Ocular)

Assess Risks
(Severity and Likelihood)

Implement Engineering Controls
(Fume Hood, Eyewash Station)

Mitigate Risks

Mandate Personal Protective Equipment
(Gloves, Goggles, Face Shield, Lab Coat)

Establish Safe Work Practices
(Inert Atmosphere, Spill Plan)

Monitor Effectiveness of Controls

Ongoing Process

Review and Update Procedures Periodically

Re-evaluate
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Caption: Risk assessment and control workflow for handling 1,2-
Bis(dichlorophosphino)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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